Cas no 2228524-27-2 (5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine
• CAS No: 2228524-27-2
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 6212719
• PubChem ID: 142854021
• Update Time: 2025-06-11

5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine
• 2228524-27-2
• EN300-1799757

• Inchi： 1S/C13H12N4/c1-8-6-10(12-7-15-13(14)17-12)9-4-2-3-5-11(9)16-8/h2-7H,1H3,(H3,14,15,17)
• InChI Key： POBSKSYOAIZSEP-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine

Introduction to 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine (CAS No: 2228524-27-2)

5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 2228524-27-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecule consists of a quinoline ring system linked to an imidazole moiety, which is a common motif in many bioactive molecules.

The quinoline ring, particularly the 2-methylquinolin-4-yl part of the structure, is known for its ability to interact with various biological targets. Quinoline derivatives have a long history in medicinal chemistry, with several well-known drugs derived from this class of compounds. The presence of the methyl group at the 2-position enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and absorption. This feature makes 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine a promising candidate for further investigation in drug discovery.

The imidazole ring, on the other hand, is a heterocyclic compound that is widely recognized for its biological significance. Imidazole derivatives are known to exhibit a variety of pharmacological effects, including antifungal, antiviral, and anti-inflammatory properties. In 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine, the imidazole ring is connected to the quinoline scaffold at the 2-position, forming a bridge that may influence the overall biological activity of the compound.

Recent studies have highlighted the importance of quinoline-imidazole hybrids in medicinal chemistry. These hybrids are believed to combine the favorable properties of both quinoline and imidazole moieties, leading to enhanced biological activity. For instance, research has shown that such hybrids can exhibit potent inhibitory effects on certain enzymes and receptors involved in various diseases. The specific arrangement of atoms in 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine may contribute to its unique pharmacological profile.

In terms of synthesis, 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine can be prepared through multi-step organic reactions. The synthesis typically involves the condensation of appropriate precursors followed by functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are crucial for producing sufficient quantities of the compound for further characterization and testing.

The biological evaluation of 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine has been a focus of recent research efforts. In vitro studies have demonstrated that this compound exhibits potential activity against various targets, including kinases and other enzymes implicated in cancer progression. Additionally, preliminary in vivo studies suggest that it may have therapeutic efficacy in animal models of disease. These findings underscore the importance of continued investigation into this compound's pharmacological properties.

One notable aspect of 5-(2-methylquinolin-4-yl)-1H-imidazol-2-amine is its structural versatility. The presence of both quinoline and imidazole moieties allows for modifications at multiple sites, enabling chemists to fine-tune its biological activity. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact potency and selectivity. Researchers are exploring various derivatives of this compound to identify more effective therapeutic agents.

The role of computational methods in studying 5-(2-methylquinolin-4-yli)-1H-imidazol - amine cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions help guide experimental design and provide insights into mechanisms of action. By integrating computational studies with experimental data, scientists can accelerate the discovery process and develop more targeted therapies.

Future directions in research on 5-( )imine include exploring its potential as an intermediate in larger synthetic schemes and investigating its interactions with complex biological systems. Advances in analytical techniques will also contribute to a better understanding of its chemical behavior and pharmacological effects. As our knowledge expands, so too will our ability to harness this compound for therapeutic purposes.

In conclusion, 5-( )imine represents an exciting area of research within pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable candidate for further study. By combining traditional synthetic methods with modern computational approaches, researchers can unlock new possibilities for developing innovative treatments for various diseases.